(6-ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone

• Molecular Formula: C26H27NO
• Molecular Weight: 369.5 g/mol
• IUPAC Name: (6-ethylnaphthalen-1-yl)-(1-pentylindol-3-yl)methanone
• InChI: InChI=1S/C26H27NO/c1-3-5-8-16-27-18-24(22-11-6-7-13-25(22)27)26(28)23-12-9-10-20-17-19(4-2)14-15-21(20)23/h6-7,9-15,17-18H,3-5,8,16H2,1-2H3
• InChI Key: GNPOOHZSCSYKPJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=C3C=CC(=C4)CC

Description

(6-Ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone (CAS: 2237963-40-3) is a synthetic cannabinoid receptor agonist (SCRA) structurally characterized by a naphthalene ring substituted with an ethyl group at the 6-position and an indole moiety modified with a pentyl chain at the 1-position. Its molecular formula is C₂₆H₂₇NO, with a molecular weight of 369.5 g/mol . This compound is part of the JWH-210 family, distinguished by ethyl-substituted naphthoyl groups. It is primarily used in research and forensic applications due to its high affinity for cannabinoid receptors (CB1/CB2) and its role in studying the pharmacological effects of synthetic cannabinoids .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues within the Naphthoylindole Family

JWH-210 (CAS: 1651833-52-1)

• Structure: (4-Ethylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone.
• Key Difference : The ethyl group is located at the 4-position of the naphthalene ring instead of the 6-position.
• Pharmacology : Exhibits high CB1 receptor affinity, similar to the 6-ethyl isomer, but positional isomerism may alter metabolic stability and detection profiles .
• Legal Status : Controlled in multiple jurisdictions due to its psychoactive effects .

JWH-122 (CAS: 701857-75-6)

• Structure: (4-Methylnaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone.
• Key Difference : Substitution of the ethyl group with a methyl group at the 4-position of the naphthalene.
• Impact : Reduced lipophilicity compared to ethyl derivatives, leading to moderate CB1 affinity and shorter duration of action .
• Legal Status : Listed as a controlled substance under international regulations .

Analogues with Modified Aromatic Systems

RCS-4 (CAS: Not specified)

• Structure: (4-Methoxyphenyl)(1-pentyl-1H-indol-3-yl)methanone.
• Key Difference : Replaces the naphthalene ring with a methoxyphenyl group .
• Pharmacology : Exhibits moderate CB1 affinity due to the smaller aromatic system and polar methoxy group, which reduces receptor binding efficiency compared to naphthoyl derivatives .
• Regioisomers : Ortho- and meta-methoxy isomers (RCS-4 2-methoxy and 3-methoxy) show variable potency, highlighting the importance of substituent positioning .
• Legal Status: Banned under global synthetic cannabinoid legislation .

AM-679 (CAS: Not specified)

• Structure: (2-Iodophenyl)(1-pentyl-1H-indol-3-yl)methanone.
• Key Difference : Incorporates a halogen (iodine) at the 2-position of the phenyl ring.
• Pharmacology : High CB1 affinity due to the electron-withdrawing iodine atom, which enhances receptor interaction .
• Legal Status : Controlled in the European Union .

Analogues with Indole Modifications

JWH-007-d9 (CAS: 155471-09-3)

• Structure: (2-Methyl-1-pentyl-1H-indol-3-yl)(1-naphthyl)methanone.
• Key Difference : A methyl group at the 2-position of the indole ring.
• Impact : Steric hindrance from the methyl group reduces receptor binding, resulting in lower potency compared to unsubstituted indole derivatives .

UR-144 (CAS: 1598582-09-6)

• Structure: (1-Pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone.
• Key Difference : Replaces the naphthalene with a tetramethylcyclopropane group.
• Pharmacology : Exhibits weaker CB1 activity but gained popularity due to its distinct metabolic pathway, complicating detection .

Comparative Analysis Table

Compound Name (CAS)	Aryl Group Substituent	Indole Substituent	Molecular Weight (g/mol)	Receptor Affinity (CB1)	Legal Status
(6-Ethylnaphthalen-1-yl)... (2237963-40-3)	6-Ethyl-naphthalen-1-yl	1-Pentyl	369.5	High	Controlled in multiple regions
JWH-210 (1651833-52-1)	4-Ethyl-naphthalen-1-yl	1-Pentyl	369.5	High	Controlled
JWH-122 (701857-75-6)	4-Methyl-naphthalen-1-yl	1-Pentyl	355.5	Moderate-High	Controlled
RCS-4 (N/A)	4-Methoxy-phenyl	1-Pentyl	321.4	Moderate	Controlled
AM-679 (N/A)	2-Iodo-phenyl	1-Pentyl	431.3	High	Controlled

Key Research Findings

Positional Isomerism : Ethyl substitution at the 6- vs. 4-position on naphthalene (e.g., JWH-210 isomers) significantly alters metabolic pathways and detection. The 6-ethyl derivative is less metabolically stable, producing distinct biomarkers .

Aromatic System Size : Naphthoyl derivatives (e.g., JWH-210) exhibit stronger CB1 affinity than phenyl-based SCRAs (e.g., RCS-4) due to enhanced van der Waals interactions .

Substituent Polarity : Polar groups (e.g., methoxy in RCS-4) reduce lipophilicity and receptor binding, while halogenated derivatives (e.g., AM-679) enhance binding via electronic effects .

Analytical Differentiation : High-resolution mass spectrometry (HRMS) and UV/Vis spectroscopy (λmax: 222, 247, 315 nm for the 6-ethyl isomer) are critical for distinguishing regioisomers .